Cas no 110037-35-9 (3-(3-hydroxy-4-methoxyphenyl)prop-2-enal)
110037-35-9 structure
Product Name:3-(3-hydroxy-4-methoxyphenyl)prop-2-enal
CAS No:110037-35-9
MF:C10H10O3
MW:178.184603214264
CID:1195066
PubChem ID:9834110
Update Time:2025-04-20
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-hydroxy-4-methoxyphenyl)prop-2-enal
- CHEMBL53781
- (E)-3-(3-Hydroxy-4-methoxyphenyl)acrylaldehyde
- SCHEMBL2689738
- 3-hydroxy-4-methoxycinnamaldehyde
- 110037-35-9
- EN300-1844567
-
- Inchi: 1S/C10H10O3/c1-13-10-5-4-8(3-2-6-11)7-9(10)12/h2-7,12H,1H3/b3-2+
- InChI Key: LBRCSWZZLJVBKB-NSCUHMNNSA-N
- SMILES: O(C)C1C=CC(/C=C/C=O)=CC=1O
Computed Properties
- Exact Mass: 178.063
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.593
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844567-1g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 1g |
$414.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-5g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 5g |
$1199.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-10g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 10g |
$1778.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-0.05g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 0.05g |
$348.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-0.1g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 0.1g |
$364.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-0.25g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 0.25g |
$381.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-0.5g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 0.5g |
$397.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-1.0g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 1g |
$813.0 | 2023-06-02 | ||
| Enamine | EN300-1844567-2.5g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 2.5g |
$810.0 | 2023-09-19 | ||
| Enamine | EN300-1844567-5.0g |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal |
110037-35-9 | 5g |
$2360.0 | 2023-06-02 |
3-(3-hydroxy-4-methoxyphenyl)prop-2-enal Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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